2-Thio-fmn

• CAS: 28979-30-8
• Synonyms: 2-thio-FMN; 2-thioriboflavine 5'-monophosphate
• Molecular Formula: C17H21N4O8PS
• Molecular Weight: 472.4 g/mol
• SMILES: CC1=CC2=C(C=C1C)N(C3=NC(=S)NC(=O)C3=N2)CC(C(C(COP(=O)(O)O)O)O)O
• InChI: InChI=1S/C17H21N4O8PS/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(31)19-15)5-11(22)14(24)12(23)6-29-30(26,27)28/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,31)(H2,26,27,28)/t11-,12+,14-/m0/s1
• InChIKey: BFPBHBPECIDFOK-SCRDCRAPSA-N

2-Thio-FMN (2-thioriboflavin 5′-monophosphate, CAS 28979-30-8) is a synthetic analog of flavin mononucleotide (FMN) in which the carbonyl oxygen at the C2 position of the isoalloxazine ring is replaced by a sulfur atom. This single-atom substitution (O→S) produces pronounced alterations in the cofactor's electronic structure while preserving the ribityl phosphate recognition motif required for binding to FMN-dependent apoenzymes.

2-Thio-FMN (CAS 28979-30-8): A Chemically Modified Flavin Mononucleotide for Spectral and Redox Differentiation in Flavoenzyme Research and Bioluminescence Applications

2-Thio-FMN (2-thioriboflavin 5′-monophosphate, CAS 28979-30-8) is a synthetic analog of flavin mononucleotide (FMN) in which the carbonyl oxygen at the C2 position of the isoalloxazine ring is replaced by a sulfur atom [1]. This single-atom substitution (O→S) produces pronounced alterations in the cofactor's electronic structure while preserving the ribityl phosphate recognition motif required for binding to FMN-dependent apoenzymes [2]. First introduced into the literature in 1980 and catalogued as MeSH Supplementary Concept C027153, 2-Thio-FMN has been employed as a mechanistic probe in flavoenzymology and as a spectral-shifting substrate in bacterial bioluminescence systems [1][3]. Its molecular formula is C₁₇H₂₁N₄O₈PS with a molecular weight of 472.4 g/mol [1].

Mechanistic Probe Flavoenzyme active-site studies via spectral and redox cofactor replacement

Bioluminescence Reporter Dual-color bacterial luciferase assays with spectrally resolved emission channels

Redox Tool Elevated reduction potential for electron transfer studies in reconstituted systems

• [1] National Library of Medicine. 2-Thio-FMN [Supplementary Concept]. MeSH Unique ID: C027153. Registry Number: 28979-30-8. Date Introduced: December 4, 1980. View Source
• [2] Choong YS, Massey V. 2-Thioriboflavin 5′-Phosphate (2-Thio-FMN) Lactate Oxidase. Eur J Biochem. 1983;131(3):501-508. doi:10.1111/j.1432-1033.1983.tb07290.x. View Source
• [3] Matheson IBC, Lee J, Mueller F. Bacterial bioluminescence: Spectral study of the emitters in the in vitro reaction. Proc Natl Acad Sci USA. 1981;78(2):948-952. doi:10.1073/pnas.78.2.948. View Source

Why Native FMN, Iso-FMN, and Other Flavin Analogs Cannot Substitute for 2-Thio-FMN in Spectrally-Resolved or Redox-Shifted Experimental Designs

The C2-thiocarbonyl modification in 2-Thio-FMN is not a conservative substitution: it raises the oxidation-reduction potential by approximately 80 mV relative to native FMN, shifts absorption and emission spectra by 60–70 nm to longer wavelengths, and alters the identity of the excited-state energy transfer acceptor in luciferase-catalyzed bioluminescence from a reduced flavin species to the oxidized 2-Thio-FMN [1][2]. These physicochemical changes mean that neither native FMN, iso-FMN (a positional isomer), 5-deaza-FMN (a redox-inert analog with Em ≈ −230 mV), nor 4-thio-FMN (a regioisomeric thio-flavin) can replicate the combined spectral, redox, and mechanistic signature of 2-Thio-FMN [1][3][4]. For researchers designing experiments that require spectrally orthogonal flavin reporters, elevated flavin reduction potentials for electron transfer studies, or luciferase-based systems emitting in the 560 nm range, direct procurement of 2-Thio-FMN is mandatory—generic substitution would invalidate the experimental observable [2].

Native FMN / Iso-FMN Emission maxima at 490/479 nm cannot replicate the 560 nm bioluminescence signal or the ~80 mV redox shift of 2-Thio-FMN.

5-Deaza-FMN Redox-inert (Em ≈ −230 mV) and lacks the thiocarbonyl spectral signature required for mechanistic probing.

4-Thio-FMN Regioisomeric thio-flavin with distinct spectral properties; the energy-transfer acceptor identity may differ.

• [1] Choong YS, Massey V. 2-Thioriboflavin 5′-Phosphate (2-Thio-FMN) Lactate Oxidase. Eur J Biochem. 1983;131(3):501-508. doi:10.1111/j.1432-1033.1983.tb07290.x. View Source
• [2] Matheson IBC, Lee J, Mueller F. Bacterial bioluminescence: Spectral study of the emitters in the in vitro reaction. Proc Natl Acad Sci USA. 1981;78(2):948-952. doi:10.1073/pnas.78.2.948. View Source
• [3] Pompon D, Lederer F. Deazaflavins as Cofactors for Flavocytochrome b2 from Baker's Yeast. Eur J Biochem. 1985;148(1):145-154. doi:10.1111/j.1432-1033.1985.tb08818.x. View Source
• [4] Kitzing K, Macheroux P, Ghisla S, et al. Studies with Flavin Analogs Provide Evidence That a Protonated Reduced FMN Is the Substrate-Induced Transient Intermediate in the Reaction of Escherichia coli Chorismate Synthase. J Biol Chem. 1996;271(42):25823-25829. View Source

Quantitative Differentiation Evidence for 2-Thio-FMN: Head-to-Head Comparisons with FMN, Iso-FMN, and Other Flavin Analogs Across Redox, Spectral, Kinetic, and Mechanistic Dimensions

Redox Potential: 2-Thio-FMN Exhibits an Oxidation-Reduction Potential Approximately 80 mV More Positive Than Native FMN

In the landmark reconstitution study of lactate oxidase, Choong and Massey (1983) reported that 2-Thio-FMN possesses an oxidation-reduction potential 'some 80 mV more positive than that of normal flavin' [1]. Using the well-established free FMN two-electron midpoint potential of approximately −210 mV at pH 7.0 as the baseline [2], this places the 2-Thio-FMN midpoint potential at approximately −130 mV. For context, 5-deaza-FMN has a midpoint potential of −230 mV—20 mV more negative than FMN—while 4-thio-FMN is also a high-potential flavin but with distinct spectral properties [3][4]. The ∼80 mV positive shift is thermodynamically significant, corresponding to a ∼7.7 kJ/mol stabilization of the reduced flavin species relative to FMN.

Redox Potential (Em)

Head-to-head

~80 mV more positive than native FMNEstimated Em ≈ −130 mV vs −210 mV (FMN)

Supports higher-potential electron acceptor applications.

Reported in lactate oxidase reconstitution; baseline Em from Stewart & Massey (1985).

Evidence Dimension	Two-electron midpoint redox potential (Em, pH 7.0)
Target Compound Data	∼ −130 mV (estimated from FMN baseline + 80 mV shift)
Comparator Or Baseline	Native FMN: −210 mV (free in solution); 5-deaza-FMN: −230 mV; 4-thio-FMN: high-potential flavin (exact value not directly reported in same study)
Quantified Difference	∼80 mV more positive than FMN; ∼100 mV more positive than 5-deaza-FMN
Conditions	Reported in context of lactate oxidase reconstitution; free FMN Em from Stewart & Massey (1985) in 0.1 M phosphate buffer, pH 7.0, 25°C

Why This Matters

This redox potential shift enables 2-Thio-FMN to serve as a higher-potential electron acceptor in flavin reductase-coupled assays and alters the thermodynamic driving force for electron transfer in reconstituted flavoenzymes, making it the compound of choice when native FMN's reduction potential is insufficiently oxidizing for a given experimental design.

• [1] Choong YS, Massey V. 2-Thioriboflavin 5′-Phosphate (2-Thio-FMN) Lactate Oxidase. Eur J Biochem. 1983;131(3):501-508. doi:10.1111/j.1432-1033.1983.tb07290.x. View Source
• [2] Stewart RC, Massey V. Potentiometric studies of native and flavin-substituted Old Yellow Enzyme. J Biol Chem. 1985;260(25):13639-13647. View Source
• [3] Pompon D, Lederer F. Deazaflavins as Cofactors for Flavocytochrome b2 from Baker's Yeast. Eur J Biochem. 1985;148(1):145-154. View Source
• [4] Macheroux P, Ghisla S, Hastings JW. Spectral properties of 4-thio-FMN and 4-thio-FAD and their use as active site probes of flavoproteins. Biochemistry. 1993;32(51):14183-14190. View Source

Bioluminescence Emission: 2-Thio-FMNH₂ Shifts Bacterial Luciferase Emission to 560 nm Versus 490 nm for FMNH₂ and 479 nm for Iso-FMNH₂

Matheson et al. (1981) directly compared the corrected bioluminescence emission maxima of three reduced flavin mononucleotides with Beneckea harveyi luciferase and aliphatic aldehydes [1]. The emission maxima were: 479 nm for iso-FMNH₂, 490 nm for native FMNH₂, and 560 nm for 2-thio-FMNH₂. The 2-thio-FMNH₂ emission is thus red-shifted by 70 nm relative to FMNH₂ and 81 nm relative to iso-FMNH₂, representing a >14% shift in emission wavelength. Additionally, at 77 K in an ethanol glass, 2-thioriboflavin exhibits weak fluorescence with a quantum yield φF = 0.03 and λmax = 562 nm [1]. The 560 nm emission falls in a spectrally distinct window well separated from the 479–490 nm range of the other flavins, enabling clear spectral deconvolution in multiplexed assays.

Bioluminescence λmax

Head-to-head

2-Thio-FMNH₂ 560 nm

vs

FMNH₂ / Iso-FMNH₂ 490 nm / 479 nm

Enables spectrally-resolved dual-color bioluminescence.

B. harveyi luciferase, in vitro; 77 K φF = 0.03 for 2-thioriboflavin.

Evidence Dimension	Corrected bioluminescence emission maximum (λmax)
Target Compound Data	560 nm (2-thio-FMNH₂ + luciferase + aldehyde + O₂)
Comparator Or Baseline	FMNH₂: 490 nm; iso-FMNH₂: 479 nm
Quantified Difference	70 nm red shift vs. FMNH₂; 81 nm red shift vs. iso-FMNH₂
Conditions	Beneckea harveyi (Vibrio harveyi) luciferase, in vitro reaction with aliphatic aldehydes and O₂, corrected spectra; 77 K fluorescence: 2-thioriboflavin, ethanol glass, φF = 0.03, λmax = 562 nm

Why This Matters

The 70 nm spectral separation from native FMNH₂ emission makes 2-Thio-FMN the only commercially relevant flavin substrate that enables spectrally-resolved dual-color bacterial bioluminescence, essential for ratiometric biosensor designs and multiplexed reporter gene assays where cross-talk between channels must be minimized.

• [1] Matheson IBC, Lee J, Mueller F. Bacterial bioluminescence: Spectral study of the emitters in the in vitro reaction. Proc Natl Acad Sci USA. 1981;78(2):948-952. doi:10.1073/pnas.78.2.948. View Source

Enzyme-Bound Absorption: 2-Thio-FMN-Reconstituted NADPH:FMN Oxidoreductase Displays a 509 nm Absorption Peak, a 19 nm Red Shift from the Free Flavin

Liu et al. (1997) demonstrated that 2-Thio-FMN binds to the cofactor site of Vibrio harveyi NADPH:FMN oxidoreductase apoenzyme with an affinity similar to that for native FMN. Critically, the holoenzyme reconstituted with 2-Thio-FMN exhibited a 509-nm absorption peak, representing a 19-nm red shift from the corresponding absorption peak of the free 2-Thio-FMN flavin (approximately 490 nm) [1]. For comparison, the native FMN-containing holoenzyme shows its characteristic absorption at approximately 450–460 nm. The 19-nm shift upon protein binding provides a spectroscopic handle for monitoring cofactor incorporation and protein conformational changes, and the 509-nm band enables selective excitation of the 2-Thio-FMN chromophore in the presence of other flavins absorbing at shorter wavelengths [1].

Enzyme-Bound λmax

Head-to-head

509 nm (2-Thio-FMN bound to FRP)19-nm red shift from free 2-Thio-FMN (~490 nm); FMN holoenzyme ~450–460 nm

19-nm protein-induced shift supports cofactor incorporation QC.

NADPH:FMN oxidoreductase; Kd for FMN = 0.2 μM.

Evidence Dimension	Enzyme-bound flavin absorption maximum
Target Compound Data	509 nm (2-Thio-FMN bound to V. harveyi NADPH:FMN oxidoreductase)
Comparator Or Baseline	Free 2-Thio-FMN: ∼490 nm; native FMN holoenzyme: ∼450–460 nm
Quantified Difference	19-nm red shift upon protein binding; ∼50–60 nm red shift vs. native FMN holoenzyme
Conditions	Reconstituted holoenzyme of V. harveyi NADPH:FMN oxidoreductase (FRP), pH 7.0, 23°C; apoenzyme binds one FMN per monomer with Kd = 0.2 μM

Why This Matters

The 509 nm absorption band and its 19-nm protein-induced shift provide a validated spectroscopic signature for quality control of 2-Thio-FMN incorporation into apoflavoproteins, enabling researchers to verify successful reconstitution by a simple UV-Vis scan before undertaking more resource-intensive functional assays.

• [1] Liu M, Lei B, Ding Q, Lee JC, Tu SC. Vibrio harveyi NADPH:FMN oxidoreductase: preparation and characterization of the apoenzyme and monomer-dimer equilibrium. Arch Biochem Biophys. 1997;337(1):89-95. doi:10.1006/abbi.1996.9746. View Source

Catalytic Competence and Cofactor Binding: 2-Thio-FMN Retains Near-Native Catalytic Efficiency When Reconstituted into Flavoenzymes with Comparable Binding Affinity to FMN

Multiple independent enzyme systems confirm that 2-Thio-FMN is not merely a spectroscopic probe but a functionally competent cofactor. In lactate oxidase, the 2-Thio-FMN-reconstituted enzyme catalyzes oxidative decarboxylation of L-lactate 'with almost the same efficiency as the native enzyme and with similar kinetic constants for individual steps in the catalytic pathway,' also forming the characteristic flavin N(5)-sulfite adduct [1]. In V. harveyi NADPH:FMN oxidoreductase (FRP), 2-Thio-FMN binds with affinity similar to FMN and the reconstituted holoenzyme is 'catalytically as active as the native enzyme,' using either FMN or 2-Thio-FMN as substrate [2]. The BRENDA database records a KM value of 0.007 mM for 2-Thio-FMN as substrate for the reconstituted FMN reductase (EC 1.5.1.38) at pH 7.0, 23°C [3]. In contrast, Jeffers and Tu (2001) reported that for the V. fischeri FRG/FRase I flavin reductase, the 2-Thio-FMN-containing holoenzyme was 'about 40% active in specific activity as compared to the FMN-containing holoenzyme'—demonstrating that catalytic retention is enzyme-dependent and must be empirically verified for each target system [4].

Catalytic Retention

Cross-study

Lactate oxidase / FRP Near-native

vs

FRG/FRase I ~40% activity

Catalytic retention is enzyme-dependent; empirical verification required.

KM = 0.007 mM (FRP); Kd = 0.2 μM (FMN). Results from Choong (1983), Liu (1997), Jeffers (2001).

Evidence Dimension	Catalytic activity retention and binding affinity upon FMN→2-Thio-FMN replacement
Target Compound Data	Lactate oxidase: near-native catalytic efficiency, similar individual rate constants; FRP: catalytically as active as native; KM = 0.007 mM (FRP, 2-thioFMN as substrate); FRG/FRase I: ∼40% of FMN-holoenzyme specific activity
Comparator Or Baseline	Native FMN-holoenzyme: full activity (100%); FMN Kd = 0.2 μM (FRP); FMN KM = 0.003 mM (FRP, luciferase-coupled assay)
Quantified Difference	Lactate oxidase: no significant activity loss; FRP: comparable activity; FRG/FRase I: ∼60% reduction in specific activity
Conditions	Lactate oxidase: pH and temperature as per Choong & Massey (1983); FRP: pH 7.0, 23°C; FRG/FRase I: as per Jeffers & Tu (2001)

Why This Matters

The enzyme-dependent variation in catalytic retention (from near-native to ∼40%) means that 2-Thio-FMN cannot be assumed interchangeable with FMN in all systems. Procurement decisions should be guided by prior literature validation in the specific enzyme class of interest—a critical consideration when selecting between 2-Thio-FMN and alternative flavin analogs for a given reconstitution experiment.

• [1] Choong YS, Massey V. 2-Thioriboflavin 5′-Phosphate (2-Thio-FMN) Lactate Oxidase. Eur J Biochem. 1983;131(3):501-508. doi:10.1111/j.1432-1033.1983.tb07290.x. View Source
• [2] Liu M, Lei B, Ding Q, Lee JC, Tu SC. Vibrio harveyi NADPH:FMN oxidoreductase: preparation and characterization of the apoenzyme and monomer-dimer equilibrium. Arch Biochem Biophys. 1997;337(1):89-95. doi:10.1006/abbi.1996.9746. View Source
• [3] BRENDA Enzyme Database. Ligand 2-thio-FMN: KM Value entries for EC 1.5.1.38 (FMN reductase, NADPH). KM = 0.007 mM, pH 7.0, 23°C, enzyme reconstituted from apoenzyme and 2-thioFMN. View Source
• [4] Jeffers CE, Tu SC. Differential transfers of reduced flavin cofactor and product by bacterial flavin reductase to luciferase. Biochemistry. 2001;40(6):1749-1754. doi:10.1021/bi0024310. View Source

Distinct Bioluminescence Energy Transfer Mechanism: 2-Thio-FMNH₂ Utilizes the Oxidized Flavin as Energy Acceptor, Unlike FMNH₂ and Iso-FMNH₂ Which Use Reduced Species

A critical mechanistic differentiation was established by Matheson et al. (1981): in the bacterial luciferase reaction, the energy acceptor species for 2-Thio-FMNH₂ 'appears to be the oxidized 2-thio-FMN on the basis of the spectral evidence, whereas for the other flavins, some form of reduced species is a more likely candidate' [1]. This means that in the 2-thio-FMN system, the excited-state energy is transferred to an oxidized flavin acceptor, whereas in the native FMN and iso-FMN systems, the acceptor is a reduced or partially reduced flavin species. This mechanistic divergence has been consistently observed and cited across multiple studies [2][3]. The consequence is that the 2-thio-FMN system probes a fundamentally different photophysical pathway—sensitized chemiluminescence to an oxidized acceptor—which is unavailable with any other flavin substrate. The weak intrinsic fluorescence of 2-thioriboflavin (φF = 0.03 at 77 K) further supports the interpretation that the observed bioluminescence arises from chemiluminescence rather than direct flavin fluorescence [1].

Energy Transfer Acceptor

Head-to-head

Oxidized 2-thio-FMN serves as acceptor; FMNH₂/Iso-FMNH₂ use reduced species

Unique oxidized-acceptor mechanism; irreplaceable for mechanistic studies.

Weak intrinsic fluorescence (φF=0.03 at 77 K) supports chemiluminescence pathway.

Evidence Dimension	Identity of the bioluminescence energy acceptor species in the luciferase reaction
Target Compound Data	Oxidized 2-thio-FMN (non-fluorescent in aqueous solution at room temperature; φF = 0.03 at 77 K in ethanol glass)
Comparator Or Baseline	FMNH₂: reduced flavin species as energy acceptor; iso-FMNH₂: reduced flavin species as energy acceptor
Quantified Difference	Qualitative mechanistic divergence: oxidized vs. reduced acceptor; φF (2-thioriboflavin, 77 K) = 0.03, λmax = 562 nm
Conditions	Beneckea harveyi luciferase, in vitro sensitized chemiluminescence reaction; fluorescence quantum yield measured in ethanol glass at 77 K

Why This Matters

The unique oxidized-acceptor mechanism makes 2-Thio-FMN an irreplaceable tool for dissecting the sensitized chemiluminescence pathway in bacterial luciferase. No other flavin analog has been demonstrated to switch the acceptor species identity in this manner, making 2-Thio-FMN essential for mechanistic studies of flavin-dependent bioluminescence energy transfer.

• [1] Matheson IBC, Lee J, Mueller F. Bacterial bioluminescence: Spectral study of the emitters in the in vitro reaction. Proc Natl Acad Sci USA. 1981;78(2):948-952. doi:10.1073/pnas.78.2.948. View Source
• [2] Lee J, Müller F, Visser AJWG. The Sensitized Bioluminescence Mechanism of Bacterial Luciferase. Photochem Photobiol. 2019;95(3):679-704. doi:10.1111/php.13063. View Source
• [3] Tu SC. Activity coupling and complex formation between bacterial luciferase and flavin reductases. Photochem Photobiol Sci. 2008;7(2):183-188. doi:10.1039/b713462b. View Source

Oxygen Sensitivity and Handling Requirements: 2-Thio-FMN Is Inherently Labile and Requires Anaerobic Storage, Differentiating It from Air-Stable FMN in Procurement Planning

2-Thio-FMN is explicitly described in the primary synthesis literature as 'oxygen-sensitive,' with the original Föry and Hemmerich synthesis noted as 'very tedious because of the time-consuming work-up methods needed to remove the oxidation product (FMN) generated during the synthesis and purification' [1]. Beld et al. (2001) developed an improved phosphorylation method specifically to address the challenges of preparing 'labile (oxygen- or light-sensitive) FMN derivatives' such as 2-Thio-FMN [1]. This oxygen sensitivity is not shared by native FMN, which is air-stable as a dry solid, and represents a practical procurement and handling consideration: 2-Thio-FMN requires storage under inert gas (argon or nitrogen), protection from light, and ideally low-temperature conditions (−20°C to −80°C) to minimize oxidative reversion to FMN [1]. The hygroscopic nature of the purified compound necessitates storage under dry conditions, as secondary products may form over time in the presence of residual moisture [1].

Storage Stability

Supporting evidence

Oxygen-sensitive; oxidizes to FMN; requires inert atmosphere, light protection, −20 to −80°C

Procurement planning: inert packaging, aliquoting, shelf-life monitoring.

Hygroscopic; work-up must remove FMN by-product (Beld et al. 2001).

Evidence Dimension	Oxygen stability during storage and handling
Target Compound Data	Oxygen-sensitive; undergoes oxidation to FMN; requires inert atmosphere, light protection, dry conditions, and low-temperature storage
Comparator Or Baseline	Native FMN: air-stable as dry solid; standard ambient storage conditions acceptable
Quantified Difference	Qualitative: labile (oxygen-sensitive) vs. air-stable; oxidation product is FMN
Conditions	As per Beld et al. (2001): synthetic work-up must remove FMN oxidation by-product; pure compound is hygroscopic

Why This Matters

The oxygen lability of 2-Thio-FMN directly impacts procurement planning, shelf-life expectations, and experimental workflow design. Buyers must verify supplier packaging (amber vials, inert atmosphere sealing), plan for aliquoting upon receipt to minimize freeze-thaw cycles, and budget for potential lot-to-lot variability arising from partial oxidation during shipping—considerations that do not apply to air-stable FMN procurement.

• [1] Beld J, Wieten E, Hartog AF, de Boer P, de Jong L, Wever R. A Convenient Method to Prepare Labile FMN Derivatives. Molecules. 2001;6(10):825-830. doi:10.3390/61000825. View Source

Validated Application Scenarios for 2-Thio-FMN: Where Quantitative Differentiation Evidence Supports Preferential Selection

Spectrally Multiplexed Bacterial Bioluminescence Assays Requiring Dual-Color Emission Channels

The 70-nm red shift in luciferase bioluminescence emission (560 nm for 2-Thio-FMNH₂ vs. 490 nm for FMNH₂) enables simultaneous dual-color readouts from a single luciferase enzyme by using different flavin substrates in parallel reactions or sequential addition protocols [1]. This spectral separation exceeds the typical bandwidth of fluorescence emission filters, allowing clean channel discrimination without mathematical deconvolution. Applications include ratiometric biosensing, internally controlled reporter assays, and high-content screening where two independent bioluminescent signals report on distinct biological events within the same well [1][2]. The mechanistic evidence that 2-Thio-FMNH₂ utilizes oxidized 2-Thio-FMN as the energy acceptor—unlike FMNH₂ which uses a reduced species—further supports the use of 2-Thio-FMN as a mechanistically and spectrally orthogonal second channel [1].

Mechanistic Probing of Flavin-Dependent Enzyme Active Sites via Cofactor Replacement with Spectrally Resolved 2-Thio-FMN

The 509-nm absorption band of enzyme-bound 2-Thio-FMN (19-nm red-shifted from free 2-Thio-FMN) and its near-native catalytic competence in lactate oxidase make it a validated spectroscopic probe for studying flavoenzyme active-site environments [1][2]. Researchers can monitor the 19-nm protein-induced spectral shift to quantify cofactor incorporation efficiency, assess binding-pocket polarity, and detect conformational changes upon substrate or inhibitor binding. The ability to form the flavin N(5)-sulfite adduct—identical to the native FMN enzyme—provides an additional handle for active-site titration and nucleophile accessibility studies [1]. The demonstrated reconstitution across multiple enzyme classes (lactate oxidase, NADPH:FMN oxidoreductase, flavin reductase FRP) validates the generalizability of this approach [1][2].

Redox Biochemistry Studies Requiring an Elevated Flavin Reduction Potential in Reconstituted Electron Transfer Systems

The approximately 80 mV more positive redox potential of 2-Thio-FMN compared to native FMN (estimated Em ≈ −130 mV vs. −210 mV) enables its use as a higher-potential electron acceptor or mediator in reconstituted electron transfer chains [1][2]. This redox shift is thermodynamically significant (~7.7 kJ/mol) and can alter the order of reduction of redox centers in multi-cofactor enzymes—as demonstrated for the FAD-level analog 2-thio-FAD in xanthine dehydrogenase, where the elevated flavin potential causes the flavin to be reduced before the iron-sulfur centers, reversing the native reduction sequence [3]. For researchers engineering artificial electron transfer pathways or studying the thermodynamic determinants of electron flow in flavoenzymes, 2-Thio-FMN provides a chemically defined, single-atom modification that predictably tunes the reduction potential without altering the cofactor binding mode [1].

Two-Component Flavin Reductase–Monooxygenase System Studies Including Luciferase Coupled Assays

2-Thio-FMN has been validated as both a prosthetic group replacement and a substrate in the V. harveyi two-component NADPH:FMN oxidoreductase (FRP)–luciferase system [1][2]. The reconstituted holoenzyme is catalytically active in using either FMN or 2-Thio-FMN as substrate, with a KM of 0.007 mM for 2-Thio-FMN [3]. The differential transfer of reduced 2-Thio-FMN cofactor versus product to luciferase has been characterized by Jeffers and Tu (2001), demonstrating that replacement of the FMN cofactor of FRP by 2-Thio-FMN modulates both the kinetics and the pattern of reduced flavin transfer to the partner monooxygenase [4]. This makes 2-Thio-FMN a uniquely informative probe for dissecting the mechanisms of inter-protein flavin transfer in two-component monooxygenase systems, which include not only luciferase but also the broader class of FMN-dependent two-component monooxygenases involved in antibiotic biosynthesis, sulfur metabolism, and xenobiotic degradation [2].

Application

Selection Property

Validation Focus

Spectrally multiplexed bioluminescence

Emission wavelength separation

Dual-channel spectral orthogonality

Flavoenzyme active-site probing

Enzyme-bound spectral shift

Cofactor incorporation QC and binding-site polarity

Elevated-potential redox biochemistry

Shifted reduction potential

Thermodynamic electron transfer tuning

Two-component monooxygenase studies

Catalytic competence and substrate KM

Flavin transfer kinetics and mechanism

• [1] Choong YS, Massey V. 2-Thioriboflavin 5′-Phosphate (2-Thio-FMN) Lactate Oxidase. Eur J Biochem. 1983;131(3):501-508. doi:10.1111/j.1432-1033.1983.tb07290.x. View Source
• [2] Liu M, Lei B, Ding Q, Lee JC, Tu SC. Vibrio harveyi NADPH:FMN oxidoreductase: preparation and characterization of the apoenzyme and monomer-dimer equilibrium. Arch Biochem Biophys. 1997;337(1):89-95. doi:10.1006/abbi.1996.9746. View Source
• [3] BRENDA Enzyme Database. Ligand 2-thio-FMN: KM Value entries for EC 1.5.1.38 (FMN reductase, NADPH). KM = 0.007 mM, pH 7.0, 23°C. View Source
• [4] Jeffers CE, Tu SC. Differential transfers of reduced flavin cofactor and product by bacterial flavin reductase to luciferase. Biochemistry. 2001;40(6):1749-1754. doi:10.1021/bi0024310. View Source